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Compound of Interest

Compound Name: 5-Tert-butylnonan-5-ol

Cat. No.: B15489656

A comprehensive search for the properties, applications, and safety data of 5-tert-butylnonan-
5-ol has yielded insufficient information to generate detailed application notes and protocols as
requested. This specific tertiary alcohol does not appear to be a commonly used or
commercially available solvent, and as such, there is a lack of published data regarding its use
in chemical reactions, drug development, or other research applications.

The initial literature and database searches for "5-tert-butylnonan-5-ol" did not return specific
data on its physical and chemical properties, solvent characteristics, or safety information.
Instead, search results were predominantly for related but structurally different compounds,
namely tert-butanol and 5-tert-butylnonane. While tert-butanol is a well-characterized tertiary
alcohol solvent, it has a significantly different molecular structure and, therefore, different
properties compared to the requested compound. Information on 5-tert-butylnonane, a
hydrocarbon, is also not relevant to the user's request for an alcohol solvent.

Due to the absence of experimental data, the creation of the requested detailed application
notes, protocols, data tables, and visualizations for 5-tert-butylnonan-5-ol cannot be fulfilled at
this time.

Alternative Tertiary Alcohol Solvents

For researchers and drug development professionals seeking solvents with properties similar to
what might be expected from a bulky tertiary alcohol like 5-tert-butylnonan-5-ol, we
recommend considering more readily available and well-characterized alternatives. One such
common alternative is tert-butanol (2-methyl-2-propanol).
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Below is a summary of the properties and safety information for tert-butanol, which may serve
as a starting point for considering alternative solvents.

Properties of tert-Butanol

Property Value Reference
Molecular Formula C4H100 [1][2]
Molecular Weight 74.12 g/mol [1112][3]
Appearance Colorless liquid or solid [4115]

Odor Camphor-like [5]

Boiling Point 83 °C (181.4 °F) at 760 mmHg  [4]

Melting Point 25.7 °C (78.3 °F) [5]

Flash Point 11 °C (51.8 °F) [4]

Density 0.7887 g/cm? at 20 °C

Solubility in Water Miscible [41[5]

Safety Information for tert-Butanol

tert-Butanol is a highly flammable liquid and vapor.[2][4] It can cause serious eye irritation and
may cause respiratory irritation, drowsiness, or dizziness.[1][2][3][4] It is harmful if inhaled.[1][2]

[3]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[2][3]

Use only in a well-ventilated area.[2][3]

Wear protective gloves, eye protection, and face protection.[2][3]

In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]
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Experimental Workflow: General Solvent
Consideration

For researchers considering a new or alternative solvent for a chemical reaction or formulation,
a general workflow for evaluation is recommended.

General workflow for solvent selection and process development.

We recommend that researchers interested in the potential properties of 5-tert-butylnonan-5-
ol consider synthesizing a small quantity for initial screening and characterization, following a
thorough safety assessment. Without established data, any handling or use of this compound
should be approached with extreme caution and appropriate personal protective equipment in
a controlled laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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